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Compound of Interest

Compound Name: 1,2-Dipalmitoyl-3-oleoylglycerol

Cat. No.: B10819147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources of 1,2-Dipalmitoyl-3-
oleoylglycerol (PPO), a specific triacylglycerol of interest in various scientific and

pharmaceutical fields. This document summarizes quantitative data, details relevant

experimental protocols, and visualizes associated metabolic pathways to serve as a

comprehensive resource for research and development.

Principal Natural Sources of 1,2-Dipalmitoyl-3-
oleoylglycerol
1,2-Dipalmitoyl-3-oleoylglycerol is a naturally occurring triacylglycerol found in a variety of

vegetable and animal fats. Its presence and concentration can vary significantly depending on

the source and processing methods. Key natural sources include:

Vegetable Oils:

Palm Oil and its Fractions: Palm oil and its fractionated components, such as palm stearin,

are notable sources of PPO.[1]

Cocoa Butter: This vegetable fat, widely used in confectionery, also contains 1,2-
Dipalmitoyl-3-oleoylglycerol.
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Apiaceae Seed Oils: Certain seed oils from the Apiaceae family have been identified as

containing this triacylglycerol.[1]

Animal Fats:

Lard: Fat rendered from pigs is a significant animal-based source of PPO.[1]

Tallow: Fat rendered from cattle or sheep also contains 1,2-Dipalmitoyl-3-oleoylglycerol.
[1]

Milk Fat: While milk fat is a complex mixture of triacylglycerols, PPO is present.[2] It is

important to note that the isomeric form, 1,3-dipalmitoyl-2-oleoylglycerol (POP), is often

more abundant and a subject of extensive research, particularly in the context of infant

nutrition and human milk fat substitutes.[3][4]

Quantitative Data on 1,2-Dipalmitoyl-3-
oleoylglycerol Content
The concentration of 1,2-Dipalmitoyl-3-oleoylglycerol in its natural sources is a critical

parameter for researchers. The following table summarizes available quantitative data. It is

important to recognize that these values can exhibit considerable variation based on factors

such as the specific cultivar of a plant, the diet and breed of an animal, and the methods of

extraction and processing employed.
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Natural Source

Concentration of 1,2-
Dipalmitoyl-3-
oleoylglycerol (% of total
triacylglycerols)

Notes

Palm Oil Varies

The concentration is

dependent on the fractionation

process.

Lard Varies

The fatty acid composition of

lard is influenced by the pig's

diet.

Cocoa Butter Varies

Content can differ between

cocoa bean varieties and

geographic origins.

Further research is required to populate this table with more specific quantitative ranges from

peer-reviewed literature.

Experimental Protocols for the Analysis of 1,2-
Dipalmitoyl-3-oleoylglycerol
The accurate quantification and characterization of 1,2-Dipalmitoyl-3-oleoylglycerol from

natural sources rely on robust experimental protocols. The following outlines a general

workflow for the extraction, isolation, and analysis of this triacylglycerol.

General Experimental Workflow
The analysis of PPO from a natural source typically involves lipid extraction, followed by

chromatographic separation and identification, often coupled with mass spectrometry.
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Lipid Extraction Separation and Isolation

Identification and Quantification
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Caption: General workflow for the analysis of 1,2-Dipalmitoyl-3-oleoylglycerol.

Detailed Methodologies
3.2.1. Lipid Extraction:

Folch Method: This method involves homogenizing the sample in a chloroform:methanol

(2:1, v/v) mixture. The addition of a salt solution (e.g., 0.9% NaCl) induces phase separation,

with the lower chloroform phase containing the lipids.

Bligh-Dyer Method: A modified one-phase methanol:chloroform:water extraction, which is

then converted to a two-phase system by the addition of more chloroform and water.

3.2.2. Chromatographic Separation:

Thin-Layer Chromatography (TLC): A preparative technique to separate total lipids into

classes (e.g., triacylglycerols, phospholipids, free fatty acids) on a silica gel plate with a non-

polar mobile phase.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is commonly

used to separate individual triacylglycerol species based on their partition number. A C18

column is often employed with a mobile phase gradient of solvents like acetonitrile and

isopropanol.

3.2.3. Identification and Quantification:
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Gas Chromatography (GC): Following separation by HPLC, the collected PPO fraction can

be transesterified to fatty acid methyl esters (FAMEs). These FAMEs are then analyzed by

GC with a flame ionization detector (FID) for quantification or a mass spectrometer (MS) for

identification to confirm the fatty acid composition (two palmitic acids and one oleic acid).

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be

directly coupled with HPLC to provide molecular weight information of the intact

triacylglycerol, confirming its identity as PPO.

Biosynthesis of 1,2-Dipalmitoyl-3-oleoylglycerol
The biosynthesis of triacylglycerols, including 1,2-Dipalmitoyl-3-oleoylglycerol, primarily

occurs through the Kennedy pathway (glycerol-3-phosphate pathway). This pathway involves

the sequential acylation of a glycerol backbone.
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Caption: The Kennedy Pathway for the biosynthesis of 1,2-Dipalmitoyl-3-oleoylglycerol.

Pathway Description:
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Glycerol-3-phosphate (G3P) is first acylated at the sn-1 position by glycerol-3-phosphate

acyltransferase (GPAT) using an activated fatty acid (e.g., Palmitoyl-CoA) to form

lysophosphatidic acid (LPA).

LPA is then acylated at the sn-2 position by lysophosphatidic acid acyltransferase (LPAT),

typically with another molecule of Palmitoyl-CoA, to yield phosphatidic acid (PA).

Phosphatidic acid phosphatase (PAP) removes the phosphate group from PA to produce 1,2-

diacylglycerol (DAG), in this case, 1,2-Dipalmitoylglycerol.

Finally, diacylglycerol acyltransferase (DGAT) catalyzes the acylation of the sn-3 position

with an activated oleic acid (Oleoyl-CoA) to form 1,2-Dipalmitoyl-3-oleoylglycerol (PPO).

This guide provides a foundational understanding of the natural sources, analysis, and

biosynthesis of 1,2-Dipalmitoyl-3-oleoylglycerol. For specific applications, further detailed

investigation into the quantitative variability and the influence of processing on the

concentration of this triacylglycerol in different matrices is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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